Cas no 2171986-69-7 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamidopropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamidopropanoic acid
• CAS No: 2171986-69-7
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5797865
• PubChem ID: 165543372
• Update Time: 2025-10-21

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamidopropanoic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,5,5-trimethylhexanamido]propanoic acid
• EN300-1496779
• 2171986-69-7

• Inchi： 1S/C27H34N2O5/c1-27(2,3)16-18(15-24(30)29(4)14-13-25(31)32)28-26(33)34-17-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23H,13-17H2,1-4H3,(H,28,33)(H,31,32)
• InChI Key： AATWQNMEWJBAMN-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(N(C)CCC(=O)O)=O)CC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,5,5-trimethylhexanamidopropanoic acid

Introduction to 3-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino-N,5,5-trimethylhexanamidopropanoic Acid (CAS No. 2171986-69-7)

The compound 3-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino-N,5,5-trimethylhexanamidopropanoic acid (CAS No. 2171986-69-7) is a highly specialized organic molecule with significant applications in the fields of chemistry and biotechnology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hexanamide moiety, and a propanoic acid component. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound underscores its potential role in advanced chemical synthesis and drug development.

Recent studies have highlighted the importance of Fmoc-containing compounds in the synthesis of bioactive molecules. For instance, researchers have demonstrated that the Fmoc group can be effectively utilized in the construction of peptide libraries, which are critical for drug discovery efforts. The unique combination of the Fmoc group with the hexanamide and propanoic acid moieties in this compound suggests that it may serve as a versatile building block for creating complex biomolecules with tailored functionalities.

The synthesis of 3-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino-N,5,5-trimethylhexanamidopropanoic acid involves a series of carefully designed chemical reactions. The process typically begins with the preparation of the Fmoc derivative, followed by the introduction of the hexanamide and propanoic acid groups through amide bond formation. This multi-step synthesis requires precise control over reaction conditions to ensure high yields and product purity. Advanced techniques such as chromatography and mass spectrometry are employed to characterize the final product and confirm its structural integrity.

In terms of applications, this compound exhibits promising potential in various areas of biotechnology and pharmacology. For example, its Fmoc group makes it an ideal candidate for use in solid-phase peptide synthesis (SPPS), a widely used method for constructing peptides with specific sequences. Additionally, the presence of the hexanamide and propanoic acid groups may confer unique properties that enhance its compatibility with biological systems. Recent research has explored the use of similar compounds in drug delivery systems, where they serve as carriers for therapeutic agents.

The structural complexity of 3-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino-N,5,5-trimethylhexanamidopropanoic acid also makes it an interesting subject for computational chemistry studies. By employing molecular modeling techniques, scientists can gain insights into the compound's electronic properties, conformational flexibility, and interactions with other molecules. These studies are essential for predicting the compound's behavior in different chemical environments and optimizing its performance in practical applications.

Moreover, this compound's role in modern drug discovery cannot be overstated. The ability to synthesize such complex molecules with high precision has revolutionized the way new drugs are developed. By incorporating functional groups like Fmoc into their structures, chemists can design molecules that target specific biological pathways with unprecedented accuracy. This level of specificity is crucial for developing effective therapies with minimal side effects.

In conclusion, 3-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino-N,5,5-trimethylhexanamidopropanoic acid (CAS No. 2171986-69-7) represents a cutting-edge advancement in organic chemistry. Its unique structure and functional groups make it a valuable tool in peptide synthesis and drug development. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing biomedical science and technology.